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For Researchers, Scientists, and Drug Development Professionals

Helium-3 (3He) is a light, stable isotope of helium of significant interest across various scientific
and technical fields, from nuclear fusion research to cryogenics and medical imaging. Its
unique nuclear structure, consisting of two protons and one neutron, imparts a distinct set of
properties that differentiate it from the more common Helium-4 isotope.[1][2][3][4] This guide
provides an in-depth overview of the fundamental nuclear characteristics of Helium-3, its key
nuclear reactions, and the experimental methodologies used to determine these properties.

Fundamental Nuclear Properties

The nucleus of Helium-3, often referred to as a helion, is one of only two stable nuclides with
more protons than neutrons, the other being protium (*H).[1][5] This composition directly
influences its fundamental properties, which are summarized in the table below.

Table 1: Core Nuclear Properties of Helium-3
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Property Value Unit
Protons (2) 2

Neutrons (N) 1

Mass Number (A) 3

Isotopic Mass 3.016029322 Da
Mass Excess 14931.204 + 0.001 keV
Binding Energy 7718.058 + 0.002 keV
Binding Energy per Nucleon ~2.573 MeV
Spin () 1/2 h
Parity +

Half-life Stable

Natural Abundance

(Atmospheric)

0.000137% (1.37 ppm)

%

Sources:[1][5][6][7]

Helium-3 is a fermion due to its half-integer spin, a characteristic that leads to quantum

mechanical behaviors distinctly different from the bosonic Helium-4.[1] Its stability is notable; it

is a primordial nuclide and is also produced through the beta decay of tritium (3H) with a half-life

of 12.3 years.[1][4]
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Resulting Nuclear Properties

Constituents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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